2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide

• IUPAC Name: 2,5-dichloro-4,6-dimethyl-N-propan-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C11H14Cl2N2O/c1-5(2)14-11(16)8-6(3)9(12)7(4)15-10(8)13/h5H,1-4H3,(H,14,16)
• InChI Key: FHLWPJIQFXPHTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)C)Cl)C(=O)NC(C)C
• Molecular Formula: C11H14Cl2N2O
• Molecular Weight: 261.14 g/mol

Description

2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide (NDM-1) is a synthetic compound that has been extensively used in scientific research due to its unique properties. NDM-1 has been found to possess potent antibacterial activity against a wide range of Gram-negative and Gram-positive bacteria, making it a valuable tool for studying bacterial resistance mechanisms.

Mechanism of Action

2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide exerts its antibacterial activity by hydrolyzing the beta-lactam ring of antibiotics, rendering them ineffective. This mechanism of action is similar to that of other beta-lactamase enzymes, but 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide has been found to be more efficient at hydrolyzing a wider range of antibiotics.
Biochemical and Physiological Effects:
2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide has been found to have minimal toxic effects on mammalian cells, making it a valuable tool for studying bacterial resistance mechanisms without causing harm to the host organism. However, further studies are needed to fully understand the biochemical and physiological effects of 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide on mammalian cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide in lab experiments is its potent antibacterial activity against a wide range of bacterial strains. This makes it a valuable tool for studying bacterial resistance mechanisms and developing new antibacterial agents. However, one limitation of using 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide is that it can be expensive to synthesize and purify, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research involving 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide. One area of interest is the development of new antibacterial agents that are effective against 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide-producing bacteria. Another potential direction is the study of the structure and function of 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide and other beta-lactamase enzymes, which could lead to the development of new strategies for combating bacterial resistance. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide on mammalian cells, which could have implications for its use in clinical settings.

Synthesis Methods

2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide can be synthesized using a variety of methods, including the reaction of 2,5-dichloro-4,6-dimethylpyridine with isopropylamine in the presence of a suitable catalyst. The resulting product can then be purified and characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide has been used extensively in scientific research to study bacterial resistance mechanisms and develop new antibacterial agents. It has been found to be effective against a wide range of bacterial strains, including those that are resistant to traditional antibiotics. 2,5-dichloro-N-isopropyl-4,6-dimethylnicotinamide has also been used to study the structure and function of bacterial enzymes involved in antibiotic resistance, providing valuable insights into the mechanisms of bacterial resistance.